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Compound of Interest

Compound Name:
2-azido-N-(4-

ethylphenyl)acetamide

Cat. No.: B1486407 Get Quote

An In-depth Technical Guide to 2-azido-N-(4-
ethylphenyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from available scientific literature and safety

data for structurally related compounds. A certified Material Safety Data Sheet (MSDS) for 2-
azido-N-(4-ethylphenyl)acetamide is not publicly available. This guide should be used for

informational purposes only and is not a substitute for a formal risk assessment. All laboratory

work should be conducted by trained professionals in a controlled environment.

Chemical Identification
Identifier Value

Chemical Name 2-azido-N-(4-ethylphenyl)acetamide

CAS Number 1160748-31-1[1]

Molecular Formula C10H12N4O[1]

Molecular Weight 204.23 g/mol [1]

SMILES CCC1=CC=C(C=C1)NC(CN=[N+]=[N-])=O[1]
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Hazard Identification and Precautionary Measures
While specific toxicological data for 2-azido-N-(4-ethylphenyl)acetamide is unavailable, a

hazard assessment can be inferred from its structural components: the azide group and the N-

phenylacetamide core.

Potential Hazards:

Azide Group: Organic azides are energetic materials and can be explosive, particularly when

heated or subjected to shock. They may also be acutely toxic.

N-phenylacetamide Core: Related compounds, such as acetanilide, are harmful if swallowed

and can cause skin and eye irritation.[2]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Physical and Chemical Properties
Quantitative data for 2-azido-N-(4-ethylphenyl)acetamide is not available. The following table

presents data for the closely related analogue, 2-azido-N-(4-methylphenyl)acetamide.
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Property
Value (for 2-azido-N-(4-
methylphenyl)acetamide)

Citation

Molecular Formula C9H10N4O [5]

Molecular Weight 190.20 g/mol [5]

Melting Point 360–362 K (87-89 °C) [6][7]

Appearance Colorless plate-like crystals [6][7]

Experimental Protocols
Synthesis of 2-azido-N-(4-methylphenyl)acetamide (A
Representative Protocol)
This protocol for the synthesis of a close analogue can likely be adapted for 2-azido-N-(4-
ethylphenyl)acetamide.[6][7][8][9]

Materials:

2-Chloro-N-(p-tolyl)acetamide (0.011 mol)

Sodium azide (0.015 mol)

Ethanol/water (70:30 mixture)

Procedure:

Dissolve 2-Chloro-N-(p-tolyl)acetamide and sodium azide in the ethanol/water mixture.

Reflux the solution for 24 hours at 80°C.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, filter the precipitate of 2-azido-N-(4-methylphenyl)acetamide.

Wash the precipitate with cold water.
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For purification, a portion of the product can be dissolved in hot ethanol, filtered, and the

filtrate left undisturbed for 7 days to form crystals.[6][7][8][9]

Diagrams and Workflows
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Synthesis Workflow

Start
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Caption: Synthesis workflow for a related azido-acetamide compound.
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Hazard Assessment Logic

2-azido-N-(4-ethylphenyl)acetamide

Contains Azido Group? Contains Anilide Substructure?

Potential Explosive Hazard

Yes

Potential Acute Toxicity

Yes

Potential Skin/Eye Irritant

Yes

Potentially Harmful if Swallowed

Yes

Click to download full resolution via product page

Caption: Logical relationship for inferred hazard assessment.

Handling, Storage, and Disposal
Handling: Use in a well-ventilated area. Avoid generating dust. Wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10][11]

Storage: Keep in a tightly closed container in a cool, dry place.[12] Azido compounds should

be stored away from heat and sources of ignition.

Disposal: Dispose of contents/container to an approved waste disposal plant. Follow all local

and national regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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